Cas no 182620-34-4 (2-Quinazolinecarbonitrile, 4,6,7-trimethoxy-)

• Product Name: 2-Quinazolinecarbonitrile, 4,6,7-trimethoxy-
• CAS No: 182620-34-4
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• CID: 3820569
• PubChem ID: 10657991
• Update Time: 2025-04-22

2-Quinazolinecarbonitrile, 4,6,7-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Quinazolinecarbonitrile, 4,6,7-trimethoxy-
• CHEMBL77157
• DTXSID401268352
• 4,6,7-Trimethoxy-2-quinazolinecarbonitrile
• 182620-34-4

• Inchi： 1S/C12H11N3O3/c1-16-9-4-7-8(5-10(9)17-2)14-11(6-13)15-12(7)18-3/h4-5H,1-3H3
• InChI Key： QVVUZHVZVVHOHI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(=C(N=C(C#N)N=2)OC)C=1)OC

Computed Properties

• Exact Mass: 245.08004122Da
• Monoisotopic Mass: 245.08004122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.3Ų